Cas no 18305-96-9 (3-(acetyloxy)-11-oxoolean-12-en-29-oic acid)

• Product Name: 3-(acetyloxy)-11-oxoolean-12-en-29-oic acid
• CAS No: 18305-96-9
• MF: C₃₂H₄₈O₅
• MW: 512.720530509949
• CID: 907096
• PubChem ID: 234783
• Update Time: 2025-04-19

3-(acetyloxy)-11-oxoolean-12-en-29-oic acid Chemical and Physical Properties

Names and Identifiers

• 3-(acetyloxy)-11-oxoolean-12-en-29-oic acid
• 10-acetyloxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylic acid
• DTXSID40284069
• 18305-96-9
• 3-(acetyloxy)-11-oxoolean-12-en-30-oic acid
• NSC35351
• NSC-35351
• CERAPP_63006
• DTXSID70871926

• Inchi： 1S/C32H48O5/c1-19(33)37-24-10-11-30(6)23(27(24,2)3)9-12-32(8)25(30)22(34)17-20-21-18-29(5,26(35)36)14-13-28(21,4)15-16-31(20,32)7/h17,21,23-25H,9-16,18H2,1-8H3,(H,35,36)
• InChI Key： FTQDJVZNPJRVPG-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CCC2(C)C(C1(C)C)CCC1(C)C3(C)CCC4(C)CCC(C(=O)O)(C)CC4C3=CC(C12)=O

Computed Properties

• Exact Mass: 512.35034
• Monoisotopic Mass: 512.35017463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 3
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 80.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids